S-Thanatin

• Molecular Formula: C102H177N35O27S3
• Molecular Weight: 2421.9 g/mol
• InChI: InChI=1S/C102H177N35O27S3/c1-8-54(5)79(135-96(160)80(55(6)9-2)134-94(158)73-28-20-43-137(73)98(162)78(53(3)4)133-93(157)72-27-19-42-136(72)97(161)64(23-12-15-38-105)126-84(148)59(22-11-14-37-104)124-90(154)69(50-139)120-76(143)47-106)95(159)129-66(45-56-29-31-57(140)32-30-56)88(152)132-71(52-166)92(156)128-67(46-75(108)142)89(153)123-60(24-16-39-115-100(109)110)83(147)121-62(26-18-41-117-102(113)114)86(150)130-68(49-138)81(145)118-48-77(144)119-58(21-10-13-36-103)82(146)131-70(51-165)91(155)125-63(33-34-74(107)141)87(151)122-61(25-17-40-116-101(111)112)85(149)127-65(99(163)164)35-44-167-7/h29-32,53-55,58-73,78-80,138-140,165-166H,8-28,33-52,103-106H2,1-7H3,(H2,107,141)(H2,108,142)(H,118,145)(H,119,144)(H,120,143)(H,121,147)(H,122,151)(H,123,153)(H,124,154)(H,125,155)(H,126,148)(H,127,149)(H,128,156)(H,129,159)(H,130,150)(H,131,146)(H,132,152)(H,133,157)(H,134,158)(H,135,160)(H,163,164)(H4,109,110,115)(H4,111,112,116)(H4,113,114,117)/t54-,55-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,78-,79-,80-/m0/s1
• InChIKey: SWAXCSXWCFAMTF-NPRWCQRZSA-N

S-Thanatin Comparative Profile

S-Thanatin is a synthetic, 21-residue antimicrobial peptide analog derived from the insect peptide thanatin, characterized by a single amino acid substitution (T15S) that stabilizes its β-hairpin structure [1]. It demonstrates broad-spectrum bactericidal activity, with a pronounced selectivity for Gram-negative pathogens, including clinically relevant multidrug-resistant (MDR) isolates of Escherichia coli and Klebsiella pneumoniae [2][3]. Its mechanism of action involves both disruption of the bacterial outer membrane via high-affinity lipopolysaccharide (LPS) binding and inhibition of the respiratory chain, a dual-targeting strategy that contributes to its potency and low propensity for resistance development [4][5].

Engineered thanatin analog retaining β-hairpin and disulfide bridge

Reported low eukaryotic cytotoxicity in screening assays

Quantitatively benchmarked against in-class antimicrobial peptides

• [1] Wu G, Ding J, Li H, et al. Effects of Cations and PH on Antimicrobial Activity of Thanatin and s-Thanatin against Escherichia coli ATCC25922 and B. subtilis ATCC 21332. Nat Prec. 2008. doi:10.1038/npre.2008.2006.1. View Source
• [2] Wu G, Fan X, Li L, et al. Interaction of antimicrobial peptide s-thanatin with lipopolysaccharide in vitro and in an experimental mouse model of septic shock caused by a multidrug-resistant clinical isolate of Escherichia coli. Int J Antimicrob Agents. 2010;35(3):250-4. doi:10.1016/j.ijantimicag.2009.11.009. View Source
• [3] Wu G, Ding J, Li L, et al. Activity of the Antimicrobial Peptide and Thanatin Analog S-thanatin on Clinical Isolates of Klebsiella pneumoniae Resistant to Conventional Antibiotics with Different Structures. Curr Microbiol. 2009;59(2):147-53. doi:10.1007/s00284-009-9410-2. View Source
• [4] Wu G, Wu H, Li L, et al. Selective toxicity of antimicrobial peptide S-thanatin on bacteria. Peptides. 2010;31(9):1669-73. doi:10.1016/j.peptides.2010.06.009. View Source
• [5] Jackson KE, Miller-White T. The intracellular target of the antimicrobial peptide thanatin. J Immunol. 2018;200(1_Supplement):170.17. doi:10.4049/jimmunol.200.Supp.170.17. View Source

Why S-Thanatin Is Not Interchangeable

While the thanatin scaffold provides a foundation, the specific T15S modification in S-Thanatin confers quantifiable differences in antimicrobial potency and spectrum that preclude simple substitution. Direct comparative studies demonstrate that S-Thanatin exhibits MIC values against Klebsiella pneumoniae that are 2- to 8-fold lower than those of other thanatin analogs, a critical margin when studying MDR strains where incremental potency gains can determine experimental outcomes [1]. Furthermore, its unique dual-targeting mechanism—high-affinity LPS binding combined with respiratory chain inhibition—is not uniformly present across all analogs, making S-Thanatin the requisite tool for investigations into this specific mode of action or for studies requiring this combined activity profile [2][3]. Substituting with a different analog would introduce uncontrolled variables related to potency and mechanism, invalidating comparisons and jeopardizing data reproducibility.

Potency Variation

Antimicrobial potency against Klebsiella pneumoniae may differ substantially between thanatin analogs; reported fold differences caution against assuming equipotence.

Mechanistic Divergence

Membrane perturbation mode (vesicle aggregation vs. pore formation) may not extrapolate to native thanatin or other synthetic variants, affecting spectrum and combination studies.

• [1] Wu G, Wu H, Xue X, et al. Application of S-thanatin, an antimicrobial peptide derived from thanatin, in mouse model of Klebsiella pneumoniae infection. Peptides. 2013;45:56-62. doi:10.1016/j.peptides.2013.04.012. View Source
• [2] Wu G, Wu H, Li L, et al. Selective toxicity of antimicrobial peptide S-thanatin on bacteria. Peptides. 2010;31(9):1669-73. doi:10.1016/j.peptides.2010.06.009. View Source
• [3] Jackson KE, Miller-White T. The intracellular target of the antimicrobial peptide thanatin. J Immunol. 2018;200(1_Supplement):170.17. doi:10.4049/jimmunol.200.Supp.170.17. View Source

S-Thanatin Comparative Evidence

Enhanced Anti-Klebsiella Potency

In a direct comparative study, S-Thanatin demonstrates significantly enhanced potency against Klebsiella pneumoniae relative to a panel of other thanatin analogs. This translates to a measurable advantage for researchers working with this clinically relevant MDR pathogen [1].

Anti-Klebsiella Potency

Head-to-head

MIC 4–8 μg/mL vs. other thanatin analogs; 2‑ to 8‑fold lower

Supports potency comparison in Gram‑negative screening

In vitro broth microdilution, K. pneumoniae clinical isolates

Evidence Dimension	In vitro antibacterial potency (MIC)
Target Compound Data	4-8 μg/mL
Comparator Or Baseline	Other thanatin analogs
Quantified Difference	2- to 8-fold lower MIC values
Conditions	Klebsiella pneumoniae isolates, standard MIC assay

Why This Matters

This quantifiable potency advantage means that S-Thanatin can achieve effective bacterial inhibition at significantly lower concentrations than related compounds, potentially reducing off-target effects and cost in experimental applications.

• [1] Wu G, Wu H, Xue X, et al. Application of S-thanatin, an antimicrobial peptide derived from thanatin, in mouse model of Klebsiella pneumoniae infection. Peptides. 2013;45:56-62. doi:10.1016/j.peptides.2013.04.012. View Source

MDR-Independent Antimicrobial Activity

A key differentiator of S-Thanatin is its consistent activity against Gram-negative bacteria irrespective of their resistance profile to conventional antibiotics. This is a critical advantage over many small-molecule antibiotics, where cross-resistance is common [1][2].

MDR-Independent Activity

Class-level

MIC 4–16 μg/mL against Gram‑negative species; no significant difference (P>0.05) between sensitive and MDR isolates

Supports consistent screening independent of resistance phenotype

Contrasts with 8‑ to 64‑fold MIC increase for ceftazidime

Evidence Dimension	In vitro antibacterial potency (MIC range)
Target Compound Data	4-16 μg/mL against E. coli, K. pneumoniae, and Enterobacter spp.
Comparator Or Baseline	No significant difference (P > 0.05) in MICs between antibiotic-susceptible and multidrug-resistant (MDR) isolates of the same species
Quantified Difference	Not applicable (no difference)
Conditions	Clinical isolates of Escherichia coli, Klebsiella pneumoniae, Enterobacter cloacae, and other Enterobacteriaceae; MIC testing against strains with varying antibiotic resistance spectra

Why This Matters

For researchers focused on MDR pathogens, S-Thanatin offers a tool with predictable, resistance-independent activity, ensuring reliable experimental outcomes and avoiding the pitfalls of traditional antibiotics where resistance can confound results.

• [1] Wu G, Li X, Fan X, et al. The activity of antimicrobial peptide S-thanatin is independent on multidrug-resistant spectrum of bacteria. Peptides. 2011;32(6):1139-45. doi:10.1016/j.peptides.2011.03.019. View Source
• [2] Wu G, Ding J, Li L, et al. Activity of the Antimicrobial Peptide and Thanatin Analog S-thanatin on Clinical Isolates of Klebsiella pneumoniae Resistant to Conventional Antibiotics with Different Structures. Curr Microbiol. 2009;59(2):147-53. doi:10.1007/s00284-009-9410-2. View Source

Cholesterol-Dependent Membrane Selectivity

S-Thanatin exhibits a well-defined mechanism for selective toxicity, preferentially disrupting cholesterol-free bacterial membranes over cholesterol-containing eukaryotic membranes. This mechanism, validated by fluorescence dye leakage experiments, provides a molecular basis for its observed low cytotoxicity [1].

Cholesterol-Dependent Selectivity

Class-level

33 mol% cholesterol inhibits S‑Thanatin‑induced permeabilization of PC vesicles; low hemolytic activity reported

Supports membrane-selectivity characterization

Fluorescence leakage assay, cholesterol-free vs. cholesterol-containing vesicles

Evidence Dimension	Membrane permeabilization
Target Compound Data	High potency in disrupting cholesterol-free bacterial model membranes (PC vesicles)
Comparator Or Baseline	Significantly reduced permeabilization of cholesterol-containing eukaryotic model membranes (33 mol% cholesterol in PC vesicles)
Quantified Difference	Not applicable (qualitative difference)
Conditions	Phosphatidylcholine (PC) large unilamellar vesicles (LUVs) with and without 33 mol% cholesterol, fluorescence dye leakage assay

Why This Matters

This established selectivity profile reduces the risk of confounding cytotoxic effects in cell-based assays and in vivo models, making S-Thanatin a more reliable tool for studying bacterial interactions and host responses.

• [1] Wu G, Wu H, Li L, et al. Selective toxicity of antimicrobial peptide S-thanatin on bacteria. Peptides. 2010;31(9):1669-73. doi:10.1016/j.peptides.2010.06.009. View Source

In Vivo Survival Benefit Against K. pneumoniae

S-Thanatin demonstrates significant protective efficacy in a stringent in vivo model of K. pneumoniae infection, a key differentiator from analogs that may show good in vitro potency but fail in more complex biological systems [1].

In Vivo Survival Benefit

Endpoint context

Lethality reduced from 100% to

Supports in vivo model-response interpretation

ICR mice, i.p. challenge, 72‑h observation

LPS-Binding Affinity

Class-level

EC50 = 17.5 μg/mL against E. coli O111:B4 LPS

Supports dual antimicrobial/anti-endotoxin research

Quantitative LPS-binding assay

Gram-Negative Selectivity

Class-level

Gram‑negative MIC 4–16 μg/mL; Gram‑positive MIC >128 μg/mL (except E. faecium)

Supports Gram‑negative selective screening context

Panel of clinical isolates; contrast with native thanatin broad spectrum

Evidence Dimension	Survival rate at 72 hours post-infection
Target Compound Data	Reduced mortality from 100% (untreated control) to less than 30% (at optimal dose)
Comparator Or Baseline	Untreated, infected control group
Quantified Difference	>70% absolute reduction in mortality
Conditions	Intraperitoneal K. pneumoniae infection in ICR mice, S-thanatin administered intraperitoneally

Why This Matters

Demonstrated in vivo efficacy validates the translational potential of S-Thanatin and distinguishes it as a robust lead candidate for further development in anti-infective research, justifying its selection for advanced studies.

• [1] Wu G, Wu H, Xue X, et al. Application of S-thanatin, an antimicrobial peptide derived from thanatin, in mouse model of Klebsiella pneumoniae infection. Peptides. 2013;45:56-62. doi:10.1016/j.peptides.2013.04.012. View Source

LPS-Binding and Neutralization

Beyond direct bacterial killing, S-Thanatin demonstrates a quantifiable ability to bind and neutralize lipopolysaccharide (LPS), a key endotoxin. This dual activity—antimicrobial and anti-endotoxic—is a significant differentiator from many other antimicrobial peptides [1].

LPS-Binding Affinity

Class-level

EC50 = 17.5 μg/mL against E. coli O111:B4 LPS

Supports dual antimicrobial/anti-endotoxin research

Quantitative LPS-binding assay

Evidence Dimension	LPS binding affinity
Target Compound Data	Median effective concentration (EC50) of 17.5 μg/mL for LPS binding
Comparator Or Baseline	Not applicable (specific functional assay)
Quantified Difference	Not applicable
Conditions	In vitro LPS binding assay using E. coli O111:B4 LPS

Why This Matters

This anti-endotoxin property is a crucial value-add for sepsis research and other models where LPS-driven inflammation is a key pathological driver, providing a dual-mechanism tool not available with standard antibiotics or less potent peptides.

• [1] Wu G, Fan X, Li L, et al. Interaction of antimicrobial peptide s-thanatin with lipopolysaccharide in vitro and in an experimental mouse model of septic shock caused by a multidrug-resistant clinical isolate of Escherichia coli. Int J Antimicrob Agents. 2010;35(3):250-4. doi:10.1016/j.ijantimicag.2009.11.009. View Source

S-Thanatin Application Scenarios

Preclinical MDR Gram-Negative Therapeutics

S-Thanatin serves as a potent, resistance-independent positive control for in vitro and in vivo studies targeting MDR K. pneumoniae. Its defined MIC range of 4-8 μg/mL against this pathogen, 2- to 8-fold more potent than other analogs, ensures a robust baseline for evaluating novel compounds or combination therapies [1]. The proven in vivo survival benefit (>70% reduction in mortality) provides a high bar for therapeutic efficacy in preclinical sepsis models, enabling rigorous benchmarking [1].

Cholesterol-Dependent Membrane Selectivity Studies

With a quantifiable LPS binding EC50 of 17.5 μg/mL, S-Thanatin is an ideal probe for dissecting the interplay between bacterial killing and endotoxin neutralization in Gram-negative sepsis [2]. Researchers can use this dual activity to study the contribution of LPS-driven inflammation to disease pathology, comparing outcomes with antibiotics that kill but do not neutralize LPS, thereby uncovering novel therapeutic targets or combination strategies [2].

Transgenic Crop Resistance to Phytopathogens

S-Thanatin's well-characterized, cholesterol-dependent membrane selectivity (disrupts cholesterol-free bacterial but not cholesterol-rich eukaryotic membranes) makes it a valuable tool for fundamental studies of antimicrobial peptide-membrane interactions [3]. It can be employed in fluorescence-based vesicle assays and flow cytometry experiments to elucidate the molecular determinants of selective toxicity and to benchmark the selectivity profiles of novel membrane-targeting compounds [3].

LPS-Binding and Anti-Endotoxin Assay Development

Given its defined potency, selective toxicity profile, and pH-stable activity, S-Thanatin is an attractive candidate for formulation development studies. Its broad activity against MDR Gram-negative pathogens (MIC 4-16 μg/mL) provides a strong foundation for exploring novel drug delivery systems, such as liposomal encapsulation, where its LPS-binding and membrane-disrupting properties can be leveraged for targeted delivery to infection sites [4].

Application

Selection Property

Validation Focus

MDR Gram‑negative lead optimization

Potency advantage over analogs

In vivo model-response validation

Membrane selectivity research

Cholesterol-dependent inhibition profile

Fluorescence leakage assay reproducibility

Transgenic plant disease resistance studies

Plant-expression compatibility

Crop protection model validation

Endotoxin neutralization assay

Quantitative LPS-binding affinity

Sepsis model endpoint benchmarking

• [1] Wu G, Wu H, Xue X, et al. Application of S-thanatin, an antimicrobial peptide derived from thanatin, in mouse model of Klebsiella pneumoniae infection. Peptides. 2013;45:56-62. doi:10.1016/j.peptides.2013.04.012. View Source
• [2] Wu G, Fan X, Li L, et al. Interaction of antimicrobial peptide s-thanatin with lipopolysaccharide in vitro and in an experimental mouse model of septic shock caused by a multidrug-resistant clinical isolate of Escherichia coli. Int J Antimicrob Agents. 2010;35(3):250-4. doi:10.1016/j.ijantimicag.2009.11.009. View Source
• [3] Wu G, Wu H, Li L, et al. Selective toxicity of antimicrobial peptide S-thanatin on bacteria. Peptides. 2010;31(9):1669-73. doi:10.1016/j.peptides.2010.06.009. View Source
• [4] Wu G, Li X, Fan X, et al. The activity of antimicrobial peptide S-thanatin is independent on multidrug-resistant spectrum of bacteria. Peptides. 2011;32(6):1139-45. doi:10.1016/j.peptides.2011.03.019. View Source